Lck inhibitor

• Molecular Formula: C31H30N8O
• Molecular Weight: 530.6 g/mol
• InChI: InChI=1S/C31H30N8O/c1-20-7-6-8-21(2)27(20)39-29(40)24-19-32-30(35-28(24)38-26-10-5-4-9-25(26)34-31(38)39)33-22-11-13-23(14-12-22)37-17-15-36(3)16-18-37/h4-14,19H,15-18H2,1-3H3,(H,32,33,35)
• InChIKey: BHJJWVDKNXABFS-UHFFFAOYSA-N

A-770041 Lck Inhibitor Overview

A-770041 is an orally bioavailable pyrazolo[3,4-d]pyrimidine small molecule that selectively inhibits the lymphocyte-specific kinase (Lck) [1]. It demonstrates nanomolar potency against Lck (IC50 = 147 nM at 1 mM ATP) and exhibits 300-fold selectivity over the closely related Src family kinase Fyn, which shares overlapping T-cell signaling functions [2].

Pathway Lck-selective kinase inhibition studies

Selectivity Isoform-selectivity assay context over Src family

Dosing Oral administration research model

• [1] Stover, D. R., et al. (2005). A-770041, a novel and selective small-molecule inhibitor of Lck, prevents heart allograft rejection. Journal of Pharmacology and Experimental Therapeutics, 315(1), 36-45. View Source
• [2] Chemical Probes Portal. (2020). Probe A-770041: Inhibitor of LCK. Retrieved from https://www.chemicalprobes.org/770041 View Source

A-770041 Selectivity Advantage

Lck is one of eight Src family kinases (SFKs) with high structural homology, and many ATP-competitive inhibitors display broad SFK activity [1]. Pan-SFK inhibitors such as dasatinib potently inhibit Lck (IC50 = 0.4 nM) but also inhibit Src (IC50 = 0.5 nM), Abl (<1 nM), and other kinases with similar potency, confounding target attribution in T-cell signaling studies [2]. In contrast, A-770041 maintains 300-fold selectivity over Fyn and >60-fold over Src, enabling cleaner dissection of Lck-specific biology and reducing off-target-driven experimental noise [3].

A-770041 (Lck-selective)

Pan-SFK inhibitor (e.g., dasatinib)

Lck Isoform Context Selective inhibition reported; low off-target SFK activity

SFK Profile Broad Src family activity may confound Lck-specific attribution

Pathway Interpretation Cleaner dissection of Lck-dependent signaling

Off-Target Noise Multi-kinase inhibition may shift pathway-response endpoints

• [1] Parsons, S. J., & Parsons, J. T. (2004). Src family kinases, key regulators of signal transduction. Oncogene, 23(48), 7906-7909. View Source
• [2] Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Journal of Medicinal Chemistry, 47(27), 6658-6661. View Source
• [3] Chemical Probes Portal. (2020). Probe A-770041: Inhibitor of LCK. Retrieved from https://www.chemicalprobes.org/770041 View Source

A-770041 Comparative Evidence

Kinase Selectivity vs. Fyn and Src

A-770041 inhibits Lck with an IC50 of 147 nM at 1 mM ATP [1]. Against the Src family kinase Fyn, which is also critical for T-cell receptor signaling, A-770041 exhibits an IC50 of 44.1 µM, representing a 300-fold selectivity margin [2]. Selectivity over Src is >60-fold (IC50 = 9.05 µM), and over Fgr is >95-fold (IC50 = 14.1 µM) [3]. In contrast, the pan-SFK inhibitor dasatinib inhibits Lck and Src with IC50 values of 0.4 nM and 0.5 nM, respectively, demonstrating less than 2-fold selectivity [4].

Kinase Selectivity

Head-to-head

A-770041: Lck IC50 147 nM; Fyn 44.1 µM (300-fold); Src 9.05 µM (>60-fold). Dasatinib: Lck 0.4 nM, Src 0.5 nM (

Supports Lck-selective pathway interpretation; reduces off-target SFK confounding.

Enzymatic assay at 1 mM ATP.

IL-2 Inhibition

Cross-study

A-770041 ex vivo EC50 80 nM; in vivo EC50 78 nM. Dasatinib cellular IC50 ~5 nM.

Supports target-engagement assay context; ex vivo/in vivo consistency.

Con A-stimulated rat whole blood.

Allograft Rejection Model

Head-to-head

A-770041 ≥10 mg/kg/day prevented rejection ≥65 days; reduced myocardial mineralization vs. cyclosporin A.

Reported model-response endpoint context; mineralization endpoint review.

Heterotopic heart transplantation in rats.

Oral PK Parameters

Cross-study

A-770041 F=34.1±7.2%, t1/2=4.1±0.1 h (rat). Dasatinib F~14-34% (mouse).

Supports oral exposure-model context; PK parameter review.

Rat pharmacokinetic study.

Evidence Dimension	IC50 for kinase inhibition (biochemical assay)
Target Compound Data	A-770041: Lck IC50 = 147 nM
Comparator Or Baseline	Fyn IC50 = 44.1 µM; Src IC50 = 9.05 µM; Dasatinib: Lck IC50 = 0.4 nM, Src IC50 = 0.5 nM
Quantified Difference	300-fold selectivity over Fyn; >60-fold over Src; dasatinib shows <2-fold selectivity
Conditions	Enzymatic assay at 1 mM ATP (A-770041); kinase panel for dasatinib

Why This Matters

High selectivity reduces off-target SFK confounding in T-cell activation assays, ensuring Lck-specific phenotypes are accurately attributed.

• [1] Stover, D. R., et al. (2005). A-770041, a novel and selective small-molecule inhibitor of Lck, prevents heart allograft rejection. Journal of Pharmacology and Experimental Therapeutics, 315(1), 36-45. View Source
• [2] Chemical Probes Portal. (2020). Probe A-770041: Inhibitor of LCK. Retrieved from https://www.chemicalprobes.org/770041 View Source
• [3] Chemical Probes Portal. (2020). Probe A-770041: Inhibitor of LCK. Retrieved from https://www.chemicalprobes.org/770041 View Source
• [4] Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Journal of Medicinal Chemistry, 47(27), 6658-6661. View Source

Cellular IL-2 Inhibition

In a whole blood assay using concanavalin A (Con A) stimulation, A-770041 inhibited interleukin-2 (IL-2) production with an EC50 of approximately 80 nM [1]. This cellular potency translates to in vivo efficacy: oral administration of A-770041 in rats inhibited Con A-induced IL-2 production with an in vivo EC50 of 78 ± 28 nM [2]. By comparison, the multi-kinase inhibitor dasatinib inhibits anti-CD3-induced IL-2 production in T cells with an IC50 of ~5 nM, but its pan-SFK activity complicates pathway-specific interpretation [3].

IL-2 Inhibition

Cross-study

A-770041 ex vivo EC50 80 nM; in vivo EC50 78 nM. Dasatinib cellular IC50 ~5 nM.

Supports target-engagement assay context; ex vivo/in vivo consistency.

Con A-stimulated rat whole blood.

Evidence Dimension	Inhibition of IL-2 production (cellular and in vivo)
Target Compound Data	A-770041: ex vivo EC50 = 80 nM; in vivo EC50 = 78 nM
Comparator Or Baseline	Dasatinib: cellular IC50 ~5 nM (anti-CD3 induced IL-2)
Quantified Difference	A-770041 achieves near-equivalent ex vivo and in vivo potency with 300-fold selectivity over Fyn
Conditions	Con A-stimulated rat whole blood (ex vivo); oral administration in rats (in vivo)

Why This Matters

Consistent ex vivo and in vivo potency validates target engagement and provides a reliable dosing benchmark for preclinical studies.

• [1] Stover, D. R., et al. (2005). A-770041, a novel and selective small-molecule inhibitor of Lck, prevents heart allograft rejection. Journal of Pharmacology and Experimental Therapeutics, 315(1), 36-45. View Source
• [2] Stover, D. R., et al. (2005). A-770041, a novel and selective small-molecule inhibitor of Lck, prevents heart allograft rejection. Journal of Pharmacology and Experimental Therapeutics, 315(1), 36-45. View Source
• [3] Schade, A. E., et al. (2008). Dasatinib, a small-molecule protein tyrosine kinase inhibitor, inhibits T-cell activation and proliferation. Blood, 111(3), 1366-1377. View Source

Allograft Rejection Protection vs. Cyclosporin A

In a heterotopic heart transplantation model (Brown Norway to Lewis rats), A-770041 administered orally at doses ≥10 mg/kg/day prevented acute rejection for at least 65 days [1]. Grafts from animals treated with 20 mg/kg/day A-770041 exhibited minimal microvascular changes or mononuclear infiltrates, and notably, mineralization in myocytes was less than that observed in animals treated with cyclosporin A (10 mg/day) [2]. This direct comparison demonstrates that A-770041 provides equivalent graft protection with potentially reduced cardiac calcification, a known limitation of calcineurin inhibitors [3].

Allograft Rejection Model

Head-to-head

A-770041 ≥10 mg/kg/day prevented rejection ≥65 days; reduced myocardial mineralization vs. cyclosporin A.

Reported model-response endpoint context; mineralization endpoint review.

Heterotopic heart transplantation in rats.

Evidence Dimension	Graft survival and histopathology in allograft rejection
Target Compound Data	A-770041: ≥10 mg/kg/day prevents rejection for ≥65 days; reduced myocardial mineralization
Comparator Or Baseline	Cyclosporin A: 10 mg/day prevents rejection; higher mineralization observed
Quantified Difference	Equivalent graft survival; less mineralization in A-770041 group
Conditions	Heterotopic heart transplantation in rats (BN to Lewis)

Why This Matters

A-770041 offers a non-calcineurin immunosuppressive mechanism with potentially improved cardiac safety profile over standard-of-care cyclosporin A.

• [1] Stover, D. R., et al. (2005). A-770041, a novel and selective small-molecule inhibitor of Lck, prevents heart allograft rejection. Journal of Pharmacology and Experimental Therapeutics, 315(1), 36-45. View Source
• [2] Stover, D. R., et al. (2005). A-770041, a novel and selective small-molecule inhibitor of Lck, prevents heart allograft rejection. Journal of Pharmacology and Experimental Therapeutics, 315(1), 36-45. View Source
• [3] Kahan, B. D. (1989). Cyclosporine. New England Journal of Medicine, 321(25), 1725-1738. View Source

Oral Bioavailability and Half-Life

A-770041 demonstrates oral bioavailability (F) of 34.1 ± 7.2% at a dose of 10 mg/kg in rats, with a plasma elimination half-life (t1/2) of 4.1 ± 0.1 hours [1]. These parameters enable once-daily oral dosing in preclinical models. In contrast, the Lck/Src inhibitor WH-4-023 lacks publicly reported oral bioavailability data, and the pan-SFK inhibitor dasatinib, while orally bioavailable (F ~14-34% in mice), exhibits broad kinase inhibition that complicates Lck-specific studies [2].

Oral PK Parameters

Cross-study

A-770041 F=34.1±7.2%, t1/2=4.1±0.1 h (rat). Dasatinib F~14-34% (mouse).

Supports oral exposure-model context; PK parameter review.

Rat pharmacokinetic study.

Evidence Dimension	Oral bioavailability and half-life
Target Compound Data	A-770041: F = 34.1 ± 7.2%, t1/2 = 4.1 ± 0.1 h (rat, 10 mg/kg)
Comparator Or Baseline	Dasatinib: F ~14-34% in mice, t1/2 ~3-5 h; WH-4-023: data not reported
Quantified Difference	A-770041 provides comparable oral exposure to dasatinib with superior Lck selectivity
Conditions	Rat pharmacokinetic study

Why This Matters

Reliable oral bioavailability supports convenient preclinical dosing and translation to in vivo efficacy models without requiring parenteral administration.

• [1] Stover, D. R., et al. (2005). A-770041, a novel and selective small-molecule inhibitor of Lck, prevents heart allograft rejection. Journal of Pharmacology and Experimental Therapeutics, 315(1), 36-45. View Source
• [2] Luo, F. R., et al. (2006). Dasatinib (BMS-354825) pharmacokinetics and pharmacodynamic biomarkers in animal models predict optimal clinical exposure. Clinical Cancer Research, 12(23), 7180-7186. View Source

A-770041 Preclinical Applications

Lck-Specific T-Cell Signaling

Researchers requiring clean attribution of Lck function in T-cell receptor signaling should employ A-770041 due to its 300-fold selectivity over Fyn and >60-fold over Src [1]. Unlike pan-SFK inhibitors such as dasatinib, A-770041 minimizes confounding inhibition of other SFKs, enabling unambiguous interpretation of Lck-dependent phosphorylation events and downstream cytokine production. The compound's consistent ex vivo (EC50 = 80 nM) and in vivo (EC50 = 78 nM) IL-2 inhibition further validates target engagement [2].

Transplant Rejection and GVHD Models

A-770041 is validated in a heterotopic heart allograft rejection model, where oral dosing at ≥10 mg/kg/day prevented rejection for ≥65 days with reduced myocardial mineralization compared to cyclosporin A [1]. This efficacy, combined with oral bioavailability (F = 34.1%) and a 4.1-hour half-life, makes A-770041 suitable for long-term immunosuppression studies in transplantation [2]. Its non-calcineurin mechanism offers a distinct safety profile for evaluating alternative immunosuppressive strategies.

Fibrosis and Autoimmune Pathology

A-770041 attenuates lung fibrosis in a bleomycin mouse model by suppressing TGF-β production in regulatory T-cells [1]. At 5 mg/kg/day, A-770041 significantly reduced TGF-β1+ Tregs infiltrating fibrotic lung tissue. This model demonstrates the compound's utility in studying Lck's role in Treg-mediated fibrotic processes and autoimmune inflammation, areas where Lck-selective inhibition may reveal novel therapeutic angles distinct from broad-spectrum immunosuppressants.

Application

Selection Property

Validation Focus

Lck pathway signaling studies

Lck isoform selectivity profile

Fyn/Src off-target contribution review

Allograft rejection model studies

Non-calcineurin pathway endpoint

Graft-survival and histopathology endpoint review

Fibrosis and Treg-mediated pathology studies

Lck-dependent TGF-β pathway

Treg cytokine endpoint monitoring

• [1] Chemical Probes Portal. (2020). Probe A-770041: Inhibitor of LCK. Retrieved from https://www.chemicalprobes.org/770041 View Source
• [2] Stover, D. R., et al. (2005). A-770041, a novel and selective small-molecule inhibitor of Lck, prevents heart allograft rejection. Journal of Pharmacology and Experimental Therapeutics, 315(1), 36-45. View Source